
3-Iodo-5-methyl-1H-pyrazolo[3,4-b]pyridine
molecular weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
3-Iodo-5-methyl-1H-pyrazolo[3,4-

b]pyridine

Cat. No.: B2791543 Get Quote

An In-Depth Technical Guide to 3-Iodo-5-methyl-1H-pyrazolo[3,4-b]pyridine: Properties,

Synthesis, and Applications in Drug Discovery

Abstract
This technical guide provides a comprehensive overview of 3-Iodo-5-methyl-1H-pyrazolo[3,4-
b]pyridine, a heterocyclic compound of significant interest to the fields of medicinal chemistry

and drug development. With a molecular weight of 259.05 g/mol , this molecule serves as a

crucial building block, particularly in the synthesis of targeted protein degraders.[1] This

document details the compound's physicochemical properties, outlines a robust synthetic

protocol with mechanistic insights, describes methods for analytical characterization, and

explores its strategic application as a versatile chemical intermediate. The guide is intended for

researchers, chemists, and drug development professionals seeking to leverage this scaffold in

their scientific endeavors.

Introduction: The Significance of the Pyrazolo[3,4-
b]pyridine Scaffold
Nitrogen-containing heterocycles are fundamental pillars of modern pharmacology. An analysis

of pharmaceuticals approved by the U.S. FDA revealed that 59% of unique small-molecule

drugs contain at least one nitrogen heterocycle.[2] Among these, fused heterocyclic systems

like the pyrazolo[3,4-b]pyridines are considered "privileged scaffolds." This designation arises
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from their ability to bind to multiple biological targets with high affinity, making them a recurring

motif in successful therapeutic agents.

The pyrazolo[3,4-b]pyridine core, formed by the fusion of a pyrazole and a pyridine ring, exists

in two primary tautomeric forms: the 1H- and 2H-isomers.[3] The 1H-isomer, in particular, has

been extensively explored, with the parent scaffold being identified as a precursor for

anticancer drugs.[4] The subject of this guide, 3-Iodo-5-methyl-1H-pyrazolo[3,4-b]pyridine,

builds upon this validated core, incorporating functional handles that enhance its utility for

synthetic diversification and application in advanced therapeutic modalities.

Physicochemical and Structural Properties
The precise identity and characteristics of a chemical building block are paramount for its

effective use in complex synthetic campaigns. 3-Iodo-5-methyl-1H-pyrazolo[3,4-b]pyridine is

a well-defined molecule with the properties summarized below.

Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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